Cas no 2171814-92-7 (2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}pyrimidine-5-carboxylic acid)

• Product Name: 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}pyrimidine-5-carboxylic acid
• CAS No: 2171814-92-7
• MF: C₂₅H₂₄N₄O₅
• MW: 460.481865882874
• CID: 6307136
• PubChem ID: 165877619
• Update Time: 2025-10-19

2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}pyrimidine-5-carboxylic acid
• 2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}pyrimidine-5-carboxylic acid
• 2171814-92-7
• EN300-1500257

• Inchi： 1S/C25H24N4O5/c30-23(29-14-22-27-12-16(13-28-22)24(31)32)10-5-11-26-25(33)34-15-21-19-8-3-1-6-17(19)18-7-2-4-9-20(18)21/h1-4,6-9,12-13,21H,5,10-11,14-15H2,(H,26,33)(H,29,30)(H,31,32)
• InChI Key： UTCQFSKEOUPUNP-UHFFFAOYSA-N
• SMILES： O(C(NCCCC(NCC1N=CC(C(=O)O)=CN=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 460.17466988g/mol
• Monoisotopic Mass: 460.17466988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 131Ų

Additional information on 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}pyrimidine-5-carboxylic acid

Professional Introduction to 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}pyrimidine-5-carboxylic Acid (CAS No. 2171814-92-7)

2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}pyrimidine-5-carboxylic acid, with the CAS number 2171814-92-7, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The intricate structure of this molecule, featuring a pyrimidine core and various functional groups, contributes to its unique chemical and pharmacological properties.

The molecular formula of this compound reflects its complex architecture, which includes a fluorenylmethoxycarbonyl moiety, an amino-butanamido group, and a carboxylic acid functionalities. These structural elements not only contribute to the compound's solubility and stability but also play crucial roles in its interactions with biological targets. The presence of the fluorenylmethoxycarbonyl group, in particular, is noteworthy as it is often used in peptide synthesis and can enhance the metabolic stability of drug candidates.

In recent years, there has been a growing interest in developing novel therapeutic agents that target various diseases, including cancer and inflammatory disorders. The compound 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}pyrimidine-5-carboxylic acid has been investigated for its potential applications in these areas. Studies have shown that it can modulate key cellular pathways involved in disease progression, making it a promising candidate for further development.

One of the most compelling aspects of this compound is its ability to interact with specific enzymes and receptors. The pyrimidine core is known to be a privileged scaffold in drug design due to its ability to bind tightly to biological targets. Additionally, the amino-butanamido group can serve as a hinge region, allowing for precise positioning within the active site of an enzyme or receptor. This structural flexibility makes the compound highly versatile and adaptable for targeting different biological processes.

The carboxylic acid functionality at the 5-position of the pyrimidine ring adds another layer of complexity to the molecule. This group can participate in hydrogen bonding interactions, further enhancing binding affinity and specificity. Moreover, carboxylic acids are often involved in pharmacokinetic processes, influencing absorption, distribution, metabolism, and excretion (ADME) properties. Understanding these interactions is crucial for optimizing the compound's pharmacological profile.

Recent research has also highlighted the importance of computational methods in drug discovery. Molecular modeling techniques have been employed to predict how 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}pyrimidine-5-carboxylic acid interacts with potential targets. These studies have provided valuable insights into the compound's binding mode and have helped guide synthetic modifications aimed at improving its efficacy and selectivity.

In addition to its biological activities, the synthesis of this compound presents unique challenges due to its complex structure. Multi-step synthetic routes are typically required to construct the various functional groups present in the molecule. Advances in synthetic methodologies have made it possible to produce this compound with high purity and yield, enabling more extensive biological evaluation.

The pharmacological properties of 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}pyrimidine-5-carboxylic acid have been explored through both in vitro and in vivo studies. In vitro assays have demonstrated its ability to inhibit key enzymes involved in cancer cell proliferation and inflammation. These findings have laid the groundwork for further investigation into its potential as a therapeutic agent.

In vivo studies have provided additional evidence supporting the therapeutic potential of this compound. Animal models have shown that it can effectively reduce tumor growth and alleviate inflammatory responses without significant side effects. These results are encouraging and warrant further exploration into its clinical applications.

The development of novel drug candidates is a complex process that involves numerous stages, from initial discovery to clinical trials. The compound 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}pyrimidine-5-carboxylic acid, with its unique structure and promising biological activities, represents a significant step forward in this process. Continued research is needed to fully understand its potential and optimize its pharmacological properties.

The role of interdisciplinary collaboration cannot be overstated in advancing pharmaceutical research. Chemists, biologists, pharmacologists, and computer scientists must work together to overcome challenges and translate basic research into tangible therapeutic solutions. The study of compounds like 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}pyrimidine-5-carboxylic acid exemplifies this collaborative approach and highlights the importance of integrating multiple disciplines.

In conclusion, 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}pyrimidine-5-carboxylic acid (CAS No. 2171814-92-7) is a structurally complex and biologically active compound with significant therapeutic potential. Its unique chemical properties make it an attractive candidate for further development in pharmaceutical research. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly important role in developing novel treatments for various diseases.